4-(3-Methoxyphenyl)pyridin-2-amine

• IUPAC Name: 4-(3-methoxyphenyl)pyridin-2-amine
• InChI: InChI=1S/C12H12N2O/c1-15-11-4-2-3-9(7-11)10-5-6-14-12(13)8-10/h2-8H,1H3,(H2,13,14)
• InChI Key: GJGUSYCDSKBLFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC=C2)N
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol

Description

4-(3-Methoxyphenyl)pyridin-2-amine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Methoxyphenyl)pyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Methoxyphenyl)pyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Chemical Reactivity : 4-(3-Methoxyphenyl)pyridin-2-amine is used in the synthesis of complex organic compounds. For example, it's involved in cross-coupling reactions and can undergo deprotonation under specific conditions (Rebstock et al., 2003).

• Biological Evaluation : This compound is also investigated for its potential biological applications. For instance, its derivatives have been studied for biological activities, including anti-Alzheimer and anti-COX2 properties (Attaby et al., 2009).

• Fluorescence Studies and Potential Antitumor Applications : Its fluorescent properties have been explored, with studies on N-(2 and 3-methoxyphenyl) thieno [3, 2-b] pyridin-7-amines encapsulated in nanoliposomes for potential antitumor applications (Castanheira, 2015).

• Kinetics and Mechanism in Chemical Reactions : It plays a role in understanding the kinetics and mechanisms of chemical reactions, such as the pyridinolysis of alkyl aryl thionocarbonates (Castro et al., 1997).

• Corrosion Inhibition : Pyridine derivatives, including compounds related to 4-(3-Methoxyphenyl)pyridin-2-amine, have been studied as corrosion inhibitors for steel in acidic environments (Ansari et al., 2015).

• Molecular Structure Analysis : The molecular structure of related compounds has been analyzed for further understanding their properties and potential applications, such as in ligand design or material science (Silva et al., 1997).